Dimethyl-l-arginine
Dimethyl-l-arginine
Dimethyl-L-arginine, also known as adma, belongs to the class of organic compounds known as arginine and derivatives. Arginine and derivatives are compounds containing arginine or a derivative thereof resulting from reaction of arginine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Dimethyl-L-arginine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Dimethyl-L-arginine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, dimethyl-L-arginine is primarily located in the cytoplasm and mitochondria. Dimethyl-L-arginine exists in all eukaryotes, ranging from yeast to humans. Dimethyl-L-arginine is a potentially toxic compound.
N(omega),N(omega)-dimethyl-L-arginine is a L-arginine derivative having two methyl groups both attached to the primary amino moiety of the guanidino group. It has a role as an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a non-proteinogenic L-alpha-amino acid, a member of guanidines, a L-arginine derivative and a dimethylarginine. It is a conjugate base of a N(omega),N(omega)-dimethyl-L-argininium(1+).
Asymmetric dimethylarginine (ADMA) is a naturally occurring chemical found in blood plasma. It is a metabolic by-product of continual protein modification processes in the cytoplasm of all human cells which is closely related to L-arginine, a conditionally-essential amino acid. ADMA interferes with L-arginine in the production of nitric oxide, a key chemical to endothelial and hence cardiovascular health.
N(omega),N(omega)-dimethyl-L-arginine is a L-arginine derivative having two methyl groups both attached to the primary amino moiety of the guanidino group. It has a role as an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a non-proteinogenic L-alpha-amino acid, a member of guanidines, a L-arginine derivative and a dimethylarginine. It is a conjugate base of a N(omega),N(omega)-dimethyl-L-argininium(1+).
Asymmetric dimethylarginine (ADMA) is a naturally occurring chemical found in blood plasma. It is a metabolic by-product of continual protein modification processes in the cytoplasm of all human cells which is closely related to L-arginine, a conditionally-essential amino acid. ADMA interferes with L-arginine in the production of nitric oxide, a key chemical to endothelial and hence cardiovascular health.
Brand Name:
Vulcanchem
CAS No.:
30315-93-6
VCID:
VC0196052
InChI:
InChI=1S/C8H18N4O2/c1-12(2)8(10)11-5-3-4-6(9)7(13)14/h6H,3-5,9H2,1-2H3,(H2,10,11)(H,13,14)/t6-/m0/s1
SMILES:
CN(C)C(=NCCCC(C(=O)O)N)N
Molecular Formula:
C8H18N4O2
Molecular Weight:
202.25 g/mol
Dimethyl-l-arginine
CAS No.: 30315-93-6
Impurities
VCID: VC0196052
Molecular Formula: C8H18N4O2
Molecular Weight: 202.25 g/mol
Purity: >98%
CAS No. | 30315-93-6 |
---|---|
Product Name | Dimethyl-l-arginine |
Molecular Formula | C8H18N4O2 |
Molecular Weight | 202.25 g/mol |
IUPAC Name | (2S)-2-amino-5-[[amino(dimethylamino)methylidene]amino]pentanoic acid |
Standard InChI | InChI=1S/C8H18N4O2/c1-12(2)8(10)11-5-3-4-6(9)7(13)14/h6H,3-5,9H2,1-2H3,(H2,10,11)(H,13,14)/t6-/m0/s1 |
Standard InChIKey | YDGMGEXADBMOMJ-LURJTMIESA-N |
Isomeric SMILES | CN(C)C(=NCCC[C@@H](C(=O)O)N)N |
SMILES | CN(C)C(=NCCCC(C(=O)O)N)N |
Canonical SMILES | CN(C)C(=NCCCC(C(=O)O)N)N |
Melting Point | 195-197°C |
Physical Description | Solid |
Description | Dimethyl-L-arginine, also known as adma, belongs to the class of organic compounds known as arginine and derivatives. Arginine and derivatives are compounds containing arginine or a derivative thereof resulting from reaction of arginine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Dimethyl-L-arginine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Dimethyl-L-arginine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, dimethyl-L-arginine is primarily located in the cytoplasm and mitochondria. Dimethyl-L-arginine exists in all eukaryotes, ranging from yeast to humans. Dimethyl-L-arginine is a potentially toxic compound. N(omega),N(omega)-dimethyl-L-arginine is a L-arginine derivative having two methyl groups both attached to the primary amino moiety of the guanidino group. It has a role as an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a non-proteinogenic L-alpha-amino acid, a member of guanidines, a L-arginine derivative and a dimethylarginine. It is a conjugate base of a N(omega),N(omega)-dimethyl-L-argininium(1+). Asymmetric dimethylarginine (ADMA) is a naturally occurring chemical found in blood plasma. It is a metabolic by-product of continual protein modification processes in the cytoplasm of all human cells which is closely related to L-arginine, a conditionally-essential amino acid. ADMA interferes with L-arginine in the production of nitric oxide, a key chemical to endothelial and hence cardiovascular health. |
Purity | >98% |
Synonyms | asymmetric dimethylarginine dimethyl-L-arginine guanidino-N,N-dimethylarginine N(G),N(G)-dimethylarginine N(G)-dimethylarginine N(G1),N(G1)-dimethylarginine N,N-dimethylarginine |
PubChem Compound | 123831 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume